Cas no 180727-22-4 (1H-1,2,4-Triazol-3-amine, 5-[(phenylmethyl)sulfinyl]-)

1H-1,2,4-Triazol-3-amine, 5-[(phenylmethyl)sulfinyl]- structure
180727-22-4 structure
Product Name:1H-1,2,4-Triazol-3-amine, 5-[(phenylmethyl)sulfinyl]-
CAS No:180727-22-4
MF:C9H10N4OS
MW:222.266899585724
CID:1377657
PubChem ID:9964531
Update Time:2025-04-20

1H-1,2,4-Triazol-3-amine, 5-[(phenylmethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-3-amine, 5-[(phenylmethyl)sulfinyl]-
    • 180727-22-4
    • 3-phenylmethanesulfinyl-1H-1,2,4-triazol-5-amine
    • LS-12086
    • AKOS002684115
    • ALBB-032523
    • STL560435
    • 3-(benzylsulfinyl)-1H-1,2,4-triazol-5-amine
    • Inchi: 1S/C9H10N4OS/c10-8-11-9(13-12-8)15(14)6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,10,11,12,13)
    • InChI Key: NSWXEKBALYZONX-UHFFFAOYSA-N
    • SMILES: S(C1=NC(N)=NN1)(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 222.0577
  • Monoisotopic Mass: 222.05753213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 84.66
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